Cas no 956729-47-8 (1-benzyl-5-methyl-pyrazol-3-amine)

• Product Name: 1-benzyl-5-methyl-pyrazol-3-amine
• CAS No: 956729-47-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• MDL: MFCD04969984
• CID: 822469
• PubChem ID: 5301150
• Update Time: 2025-04-19

1-benzyl-5-methyl-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-methyl-1H-pyrazol-3-amine
• 1-BENZYL-5-METHYL-1H-PYRAZOL-3-YLAMINE
• 1-benzyl-5-methylpyrazol-3-amine
• 1-benzyl-5-methyl-pyrazol-3-amine
• BB 0254242
• 1-benzyl-5-methyl-1H-pyrazol-3-amine;1-Benzyl-5-methyl-1H-pyrazol-3-amine
• CS-0240696
• AKOS000310163
• 1-benzyl-5-methyl-1H-pyrazole-3-amine
• 1H-Pyrazol-3-amine, 5-methyl-1-(phenylmethyl)-
• 1-benzyl-5-methyl-1 h-pyrazol-3-ylamine
• 1-Benzyl-5-methyl-1H-pyrazol-3-amine, 99%
• FT-0679626
• SCHEMBL17627070
• AMY26011
• DTXSID10415424
• BCP10252
• EN300-229712
• MFCD04969984
• 956729-47-8
• A850214
• AS-41306
• STK349667
• ALBB-009801
• BBL039985

• MDL： MFCD04969984
• Inchi： 1S/C11H13N3/c1-9-7-11(12)13-14(9)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H2,12,13)
• InChI Key： NCWKERQXFLLBNF-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.11100
• Monoisotopic Mass: 187.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 43.84000
• LogP: 2.40320

1-benzyl-5-methyl-pyrazol-3-amine Security Information

• HazardClass：IRRITANT